Cas no 2228772-53-8 (1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228772-53-8
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 6423312
• PubChem ID: 165716677
• Update Time: 2025-07-24

1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1921626
• 2228772-53-8

• Inchi： 1S/C11H7BrClNO/c12-8-1-7(2-9(13)3-8)11(6-14)4-10(15)5-11/h1-3H,4-5H2
• InChI Key： FIDKPIFPWLWHJU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(C#N)CC(C1)=O)Cl

Computed Properties

• Exact Mass: 282.93995g/mol
• Monoisotopic Mass: 282.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2228772-53-8 and Product Name: 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile

The compound with the CAS number 2228772-53-8 and the product name 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both bromo and chloro substituents on the aromatic ring, combined with the cyano and oxo functionalities in the cyclobutane core, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the quest for innovative therapeutic agents. The cyclobutane ring system, known for its rigidity and ability to adopt favorable conformational shapes, is frequently incorporated into drug molecules to enhance binding affinity and metabolic stability. The specific substitution pattern of 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile allows for diverse derivatization strategies, making it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of biologically active molecules. The bromo and chloro groups serve as excellent handles for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of functional groups at predefined positions. This flexibility is particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, recent studies have demonstrated that aryl-substituted cyclobutanes can exhibit potent activity against kinases and other enzyme targets, making them promising candidates for further development.

The cyano group in 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile also contributes to its chemical diversity, as it can be further functionalized through reduction or hydrolysis to yield carboxylic acids or amides. These transformations are particularly relevant in peptidomimetic chemistry, where cyano groups are often used as temporary protecting groups or as precursors to other functionalities. The oxo group within the cyclobutane ring introduces polarity and potential hydrogen bonding interactions, which can be exploited to improve solubility and binding affinity.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that the rigid cyclobutane core can adopt multiple conformations that are compatible with binding to protein targets. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of different substitution patterns on the aromatic ring, providing insights into how these changes might influence biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

In vitro studies have begun to explore the biological profile of 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile, with initial results indicating promising activity against certain cancer cell lines. The combination of structural rigidity provided by the cyclobutane ring and electronic modulation from halogen substituents appears to disrupt critical cellular processes in tumor cells. Furthermore, preliminary toxicology assessments suggest that this compound exhibits moderate solubility and low toxicity at concentrations relevant to therapeutic use.

The synthesis of 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile involves a multi-step process that highlights its synthetic versatility. Key steps include a palladium-catalyzed coupling reaction between a brominated phenyl derivative and a nitrile-containing cyclobutanone precursor, followed by functional group interconversion via nucleophilic aromatic substitution or oxidation reactions. These synthetic strategies are well-established in organic chemistry but continue to evolve with new catalysts and methodologies being developed.

The role of this compound in academic research is also noteworthy. It serves as a valuable tool for teaching advanced organic synthesis techniques and for exploring novel reaction pathways. Students and researchers alike benefit from studying molecules like 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile, which exemplify how structural complexity can be leveraged to achieve specific biological outcomes.

Looking ahead, future research on this compound may focus on expanding its chemical space through library synthesis techniques such as parallel combinatorial chemistry or flow chemistry. These approaches could generate large collections of derivatives for high-throughput screening (HTS), accelerating the discovery process. Additionally, exploring its applications in polymer chemistry could yield novel materials with tailored properties due to its rigid framework.

In conclusion, 1-(3-bromo-5-chlorophenyl)-3-oxocyclobutane-1-carbonitrile represents a significant contribution to the chemical biology field. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.